Cas no 1568211-05-1 ((2R)-1-(2,2-difluoroethyl)-2-methylpiperazine)

(2R)-1-(2,2-difluoroethyl)-2-methylpiperazine structure
1568211-05-1 structure
Product Name:(2R)-1-(2,2-difluoroethyl)-2-methylpiperazine
CAS No:1568211-05-1
MF:C7H14F2N2
MW:164.196268558502
MDL:MFCD24301559
CID:5617393
PubChem ID:82761368
Update Time:2023-09-07

(2R)-1-(2,2-difluoroethyl)-2-methylpiperazine Chemical and Physical Properties

Names and Identifiers

    • AKOS021079557
    • 1568211-05-1
    • SCHEMBL17906587
    • EN300-2994751
    • XLPBGOQEIWPQOH-ZCFIWIBFSA-N
    • (2R)-1-(2,2-difluoroethyl)-2-methylpiperazine
    • (R)-1-(2,2-difluoroethyl)-2-methylpiperazine
    • (2R)-1-(2,2-difluoroethyl)-2-methylpiperazine dihydrochloride
    • Piperazine, 1-(2,2-difluoroethyl)-2-methyl-, (2R)-
    • MDL: MFCD24301559
    • Inchi: 1S/C7H14F2N2/c1-6-4-10-2-3-11(6)5-7(8)9/h6-7,10H,2-5H2,1H3/t6-/m1/s1
    • InChI Key: XLPBGOQEIWPQOH-ZCFIWIBFSA-N
    • SMILES: FC(CN1CCNC[C@H]1C)F

Computed Properties

  • Exact Mass: 164.11250478g/mol
  • Monoisotopic Mass: 164.11250478g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 119
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 15.3Ų

Experimental Properties

  • Density: 1.011±0.06 g/cm3(Predicted)
  • Boiling Point: 186.7±40.0 °C(Predicted)
  • pka: 8.98±0.40(Predicted)

(2R)-1-(2,2-difluoroethyl)-2-methylpiperazine Pricemore >>

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